Cas no 1333155-97-7 (9-(3-Aminopropyl)-8-((6-iodobenzo-d1,3dioxol-5-yl)thio)-9H-purin-6-amine)

• Product Name: 9-(3-Aminopropyl)-8-((6-iodobenzo-d1,3dioxol-5-yl)thio)-9H-purin-6-amine
• CAS No: 1333155-97-7
• MF: C₁₅H₁₅IN₆O₂S
• MW: 470.288072824478
• CID: 4695197
• Update Time: 2025-07-14

9-(3-Aminopropyl)-8-((6-iodobenzo-d1,3dioxol-5-yl)thio)-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 9-(3-Aminopropyl)-8-((6-iodobenzo-[d][1,3]dioxol-5-yl)thio)-9H-purin-6-amine
• 9-(3-aminopropyl)-8-((6-iodobenzo[d][1,3]dioxol-5-yl)thio)-9H-purin-6-amine
• 9-(3-Aminopropyl)-8-((6-iodobenzo-d1,3dioxol-5-yl)thio)-9H-purin-6-amine

• Inchi： 1S/C15H15IN6O2S/c16-8-4-9-10(24-7-23-9)5-11(8)25-15-21-12-13(18)19-6-20-14(12)22(15)3-1-2-17/h4-6H,1-3,7,17H2,(H2,18,19,20)
• InChI Key： XFOCPNJERGAMSB-UHFFFAOYSA-N
• SMILES： IC1C=C2C(=CC=1SC1=NC3=C(N)N=CN=C3N1CCCN)OCO2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 466
• Topological Polar Surface Area: 139

Additional information on 9-(3-Aminopropyl)-8-((6-iodobenzo-d1,3dioxol-5-yl)thio)-9H-purin-6-amine

Professional Introduction to Compound with CAS No. 1333155-97-7 and Product Name: 9-(3-Aminopropyl)-8-((6-iodobenzo-d1,3dioxol-5-yl)thio)-9H-purin-6-amine

The compound with the CAS number 1333155-97-7 and the product name 9-(3-Aminopropyl)-8-((6-iodobenzo-d1,3dioxol-5-yl)thio)-9H-purin-6-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple functional groups, including aminopropyl, iodobenzodioxole, and purine derivatives, makes it a versatile candidate for further investigation.

Recent studies have highlighted the importance of purine-based scaffolds in the development of novel therapeutic agents. The purine core in this compound is particularly noteworthy, as it is known for its biological activity and role in various enzymatic pathways. Specifically, the 6-amino group and the 3-amino propyl side chain contribute to the compound's ability to interact with biological targets, making it a promising candidate for further exploration.

The 6-iodobenzo-d1,3dioxol-5-yl thio moiety is another critical feature of this compound. This group has been extensively studied for its ability to modulate biological pathways, particularly in the context of cancer therapy. The iodine atom enhances the electrophilicity of the benzodioxole ring, allowing for further functionalization and interaction with biological targets. This feature makes the compound an attractive candidate for development into a targeted therapeutic agent.

In recent years, there has been a growing interest in multifunctional compounds that can simultaneously target multiple pathways or receptors. The structure of 9-(3-Aminopropyl)-8-((6-iodobenzo-d1,3dioxol-5-yl)thio)-9H-purin-6-amine aligns well with this trend. Its ability to interact with various biological targets suggests that it could be developed into a broad-spectrum therapeutic agent. This potential has been further supported by computational studies that predict favorable binding affinities for several key enzymes and receptors.

One of the most exciting aspects of this compound is its potential application in anticancer therapy. The combination of a purine scaffold and an iodobenzodioxole moiety has shown promise in preclinical studies as a mechanism to inhibit tumor growth and proliferation. The 3-amino propyl group also plays a crucial role in this context, as it can enhance cellular uptake and bioavailability. These features make the compound an attractive candidate for further development into an anticancer drug.

Furthermore, the compound's structure suggests that it may have applications beyond oncology. The presence of multiple functional groups allows for further derivatization and customization, making it a versatile platform for drug discovery. Researchers are exploring its potential use in treating inflammatory diseases, neurological disorders, and other conditions where modulation of purine pathways is relevant.

The synthesis of 9-(3-Aminopropyl)-8-((6-iodobenzo-d1,3dioxol-5-yl)thio)-9H-purin-6-amine presents both challenges and opportunities. The complex nature of its structure requires precise synthetic methodologies to ensure high yield and purity. However, advances in synthetic chemistry have made it increasingly feasible to produce such complex molecules on a scalable basis. This progress bodes well for future clinical development.

In conclusion, the compound with CAS number 1333155-97-7 represents a significant advancement in pharmaceutical chemistry. Its unique structure and multifunctional properties make it a promising candidate for further investigation in drug discovery. With ongoing research focused on its potential applications in anticancer therapy and other therapeutic areas, this compound is poised to make a meaningful impact on future medical treatments.